(1H-1,2,3-benzotriazol-1-ylmethyl)diphenylamine
Overview
Description
(1H-1,2,3-benzotriazol-1-ylmethyl)diphenylamine, also known as BTA-1, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BTA-1 is a triazole-based compound that is commonly used in the field of organic chemistry for its ability to act as a stabilizer and corrosion inhibitor. In
Mechanism of Action
The mechanism of action of (1H-1,2,3-benzotriazol-1-ylmethyl)diphenylamine is not fully understood, but it is believed to act as a radical scavenger and antioxidant. This compound has been shown to inhibit the formation of reactive oxygen species (ROS) and protect against oxidative stress. Additionally, this compound has been shown to inhibit the activity of enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can protect against oxidative stress and inhibit the activity of inflammatory enzymes. In vivo studies have shown that this compound can reduce the severity of inflammatory diseases such as arthritis and colitis. Additionally, this compound has been shown to have neuroprotective effects and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using (1H-1,2,3-benzotriazol-1-ylmethyl)diphenylamine in lab experiments is its ability to act as a stabilizer and corrosion inhibitor. This makes it a useful compound for studying the properties of polymers and metals. Additionally, this compound has been shown to have low toxicity and is generally considered safe for use in laboratory experiments. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experimental conditions.
Future Directions
There are several potential future directions for research on (1H-1,2,3-benzotriazol-1-ylmethyl)diphenylamine. One area of interest is its potential use as an anti-inflammatory agent for the treatment of inflammatory diseases such as arthritis and colitis. Additionally, this compound has been shown to have neuroprotective effects, and further research could explore its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of new synthesis methods for this compound that could improve its yield and purity. Finally, further research could explore the potential use of this compound in other scientific fields such as materials science and environmental chemistry.
Conclusion:
In conclusion, this compound, or this compound, is a compound with unique properties that has gained significant attention in scientific research. Its ability to act as a stabilizer and corrosion inhibitor makes it a useful compound for studying the properties of polymers and metals, while its potential as an antioxidant and anti-inflammatory agent makes it a promising candidate for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of this compound and explore its potential applications in various scientific fields.
Scientific Research Applications
(1H-1,2,3-benzotriazol-1-ylmethyl)diphenylamine has been extensively studied for its potential applications in various scientific fields. In organic chemistry, this compound is commonly used as a stabilizer for polymers and plastics. It has also been used as a corrosion inhibitor for metals and alloys. Additionally, this compound has been investigated for its potential use as an antioxidant and anti-inflammatory agent in the field of pharmaceuticals.
properties
IUPAC Name |
N-(benzotriazol-1-ylmethyl)-N-phenylaniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4/c1-3-9-16(10-4-1)22(17-11-5-2-6-12-17)15-23-19-14-8-7-13-18(19)20-21-23/h1-14H,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHTBDSXEVYRGNP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N(CN2C3=CC=CC=C3N=N2)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70300660 |
Source
|
| Record name | n-(1h-benzotriazol-1-ylmethyl)-n-phenylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70300660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15497-48-0 |
Source
|
| Record name | NSC138163 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=138163 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | n-(1h-benzotriazol-1-ylmethyl)-n-phenylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70300660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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